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Introduction

The genus Tabernaemontana, belonging to the Apocynaceae family, is a rich source of
structurally diverse and biologically active monoterpenoid indole alkaloids. Among these, the
bisindole alkaloid conophyllidine has emerged as a compound of significant interest due to its
potential therapeutic properties. This technical guide provides a comprehensive overview of the
discovery, isolation, and proposed mechanism of action of conophyllidine, with a focus on its
anticancer activities. Detailed experimental protocols, quantitative data, and a visualization of
its signaling pathway are presented to aid researchers in the fields of natural product chemistry,
pharmacology, and drug development.

Discovery

Conophyllidine, along with its congener conophylline, was first reported in 1993 by Kam, Loh,
and Wei.[1] These novel dimeric alkaloids were isolated from the ethanolic extract of the leaves
of the single flower variety of Tabernaemontana divaricata (L.) R.Br. ex Roem. & Schult., a
plant widely cultivated in Southeast Asia.[1] The structures of these complex molecules were
elucidated using a combination of spectroscopic methods and confirmed by X-ray analysis.[1] It
is important to distinguish conophyllidine from the closely related compound conofolidine,
which was later isolated from the Malayan plant Tabernaemontana corymbosa.[2][3] While
structurally similar, they are distinct chemical entities.
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Experimental Protocols

While the seminal 1993 paper provides an outline of the isolation of conophyllidine, this guide
synthesizes a more detailed, representative protocol based on established methods for the
isolation of bisindole alkaloids from Tabernaemontana species.[4][5][6]

General Workflow for Isolation and Purification
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(T. divaricata leaves)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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